6-(beta-D-glucopyranosyloxy)-Salicylic acid Methyl ester
6-(beta-D-glucopyranosyloxy)-Salicylic acid Methyl ester
Brand Name:
Vulcanchem
CAS No.:
108124-75-0
VCID:
VC0174349
InChI:
InChI=1S/C14H18O9/c1-21-13(20)9-6(16)3-2-4-7(9)22-14-12(19)11(18)10(17)8(5-15)23-14/h2-4,8,10-12,14-19H,5H2,1H3/t8-,10-,11+,12-,14-/m1/s1
SMILES:
COC(=O)C1=C(C=CC=C1OC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula:
C14H18O9
Molecular Weight:
330.29 g/mol
6-(beta-D-glucopyranosyloxy)-Salicylic acid Methyl ester
CAS No.: 108124-75-0
Main Products
VCID: VC0174349
Molecular Formula: C14H18O9
Molecular Weight: 330.29 g/mol
CAS No. | 108124-75-0 |
---|---|
Product Name | 6-(beta-D-glucopyranosyloxy)-Salicylic acid Methyl ester |
Molecular Formula | C14H18O9 |
Molecular Weight | 330.29 g/mol |
IUPAC Name | methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate |
Standard InChI | InChI=1S/C14H18O9/c1-21-13(20)9-6(16)3-2-4-7(9)22-14-12(19)11(18)10(17)8(5-15)23-14/h2-4,8,10-12,14-19H,5H2,1H3/t8-,10-,11+,12-,14-/m1/s1 |
Standard InChIKey | TWLFBAOUJJRVBT-RRZLQCMWSA-N |
Isomeric SMILES | COC(=O)C1=C(C=CC=C1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O |
SMILES | COC(=O)C1=C(C=CC=C1OC2C(C(C(C(O2)CO)O)O)O)O |
Canonical SMILES | COC(=O)C1=C(C=CC=C1OC2C(C(C(C(O2)CO)O)O)O)O |
Appearance | Powder |
PubChem Compound | 14311143 |
Last Modified | Nov 11 2021 |
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